Cas no 58955-94-5 (cis-10,11-Dihydroxy-10,11-dihydrocarbamazepine)

• Product Name: cis-10,11-Dihydroxy-10,11-dihydrocarbamazepine
• CAS No: 58955-94-5
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 1063013
• PubChem ID: 13726065
• Update Time: 2024-11-03

cis-10,11-Dihydroxy-10,11-dihydrocarbamazepine Chemical and Physical Properties

Names and Identifiers

• cis-10,11-Dihydroxy-10,11-dihydrocarbamazepine
• cis-10,11-dihydro-10,11-dihydroxy-5H-dibenz<b,f>azepine-5-carboxamide
• (5S,6R)-5,6-Dihydroxy-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
• CGP-5924
• 5H-Dibenz(b,f)azepine-5-carboxamide, 10,11-dihydro-10,11-dihydroxy-, cis-
• 58955-94-5
• 7DQ8R1AQ9J
• 10,11-DIHYDROXY-10,11-DIHYDROCARBAZEPINE, CIS-
• UNII-7DQ8R1AQ9J
• CGP 5924
• 5H-Dibenz(b,f)azepine-5-carboxamide, 10,11-dihydro-10,11-dihydroxy-, (10R,11S)-rel-
• DTXSID301136368
• cis-10,11-Dihydro-10,11-dihydroxycarbamazepine
• Rel-(10R,11S)-10,11-dihydro-10,11-dihydroxy-5H-dibenz(b,f)azepine-5-carboxamide
• cis-Carbamazepin-10,11-dihydro-10,11-dihydroxide 100 microg/mL in Acetonitrile
• CHEMBL4525805

• Inchi： 1S/C15H14N2O3/c16-15(20)17-11-7-3-1-5-9(11)13(18)14(19)10-6-2-4-8-12(10)17/h1-8,13-14,18-19H,(H2,16,20)/t13-,14+
• InChI Key： PRGQOPPDPVELEG-OKILXGFUSA-N
• SMILES： O[C@@H]1C2C=CC=CC=2N(C(N)=O)C2C=CC=CC=2[C@@H]1O

Computed Properties

• Exact Mass: 270.10044231g/mol
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines